Cas no 156469-74-8 (diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate)

• Product name: diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate
• CAS No: 156469-74-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882
• MDL: MFCD04116252
• CID: 107485
• PubChem ID: 1515153

diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinedicarboxylicacid, 1-(phenylmethyl)-, diethyl ester, (3R,4S)-rel- (9CI)
• cis-Diethyl 1-benzyl-3,4-pyrrolidinedicarboxylate
• cis-Diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• diethyl (3R,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
• DIETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• D30210
• IETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• DIETHYL CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLAT
• cis-1-(Phenylmethyl)-3,4-pyrrolidinedicarboxylic acid diethyl ester
• diethyl cis-1-benzylpyrrolidine-3,4-dicarboxylate
• F15700
• 1642125-56-1
• 3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, diethyl ester, (3R,4S)-rel- (9CI)
• CS-0320876
• 156469-74-8
• 3,4-diethyl (3R,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
• (3S,4R)-diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• AKOS015919807
• diethyl (3S,4R)-1-benzylpyrrolidine-3,4-dicarboxylate
• MFCD04116252
• (3R,4S)-REL- (9CI)1-(PHENYLMETHYL)-3,4-PYRROLIDINEDICARBOXYLICACID DIETHYL ESTER
• (3R,4S)-Diethyl 1-benzylpyrrolidine-3,4-dicarboxylate
• A883572
• DTXSID80363903
• DIETHYLCIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLATE
• (3R,4S)-Diethyl1-benzylpyrrolidine-3,4-dicarboxylate
• AE-0212
• DB-370025

• MDL： MFCD04116252
• Inchi： InChI=1S/C17H23NO4/c1-3-21-16(19)14-11-18(10-13-8-6-5-7-9-13)12-15(14)17(20)22-4-2/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15+
• InChI Key： QXELSODIWMVNCI-GASCZTMLSA-N
• SMILES： CCOC([C@H]1CN(CC2C=CC=CC=2)C[C@H]1C(OCC)=O)=O

Computed Properties

• Exact Mass: 305.16279
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 394.6°Cat760mmHg
• Flash Point: 192.4°C
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 55.84
• LogP: 1.79870